Cas no 1602597-27-2 (N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide)

• Product Name: N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide
• CAS No: 1602597-27-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5181067
• PubChem ID: 75525086
• Update Time: 2025-06-30

N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[2-[(2-methylcyclopentyl)amino]ethyl]-
• N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide

• Inchi： 1S/C12H22N2O/c1-9-3-2-4-11(9)13-7-8-14-12(15)10-5-6-10/h9-11,13H,2-8H2,1H3,(H,14,15)
• InChI Key： UEPDHNLVAYGWJJ-UHFFFAOYSA-N
• SMILES： C1(C(NCCNC2CCCC2C)=O)CC1

Additional information on N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide

Comprehensive Overview of N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide (CAS No. 1602597-27-2)

N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide (CAS No. 1602597-27-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a cyclopropanecarboxamide moiety with a 2-methylcyclopentyl group, linked via an aminoethyl spacer. Its distinct architecture makes it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

The compound's CAS No. 1602597-27-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide synthesis" or "1602597-27-2 applications" to explore its potential. Recent trends indicate growing interest in its role as a bioactive scaffold, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme modulation, aligning with the broader focus on precision medicine.

From a synthetic perspective, N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide presents intriguing challenges due to its sterically hindered cyclopentyl and cyclopropane components. Optimizing its yield and purity often involves advanced techniques like microwave-assisted synthesis or catalytic hydrogenation, topics frequently queried in academic forums. Its carboxamide group also offers versatility for further derivatization, a feature highly valued in fragment-based drug design.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Searches for "1602597-27-2 solubility" or "cyclopropanecarboxamide stability" reflect practical concerns in formulation development. Notably, its logP and hydrogen bonding capacity suggest balanced lipophilicity, a hot topic in CNS drug research.

Environmental and green chemistry considerations are increasingly shaping discussions around compounds like CAS 1602597-27-2. Researchers investigate solvent-free synthesis routes or biocatalytic methods to align with sustainability goals. The 2-methylcyclopentyl segment's chirality also sparks interest in asymmetric synthesis techniques, a niche with high SEO traction in organic chemistry circles.

Patent landscapes reveal that N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide derivatives appear in claims related to neuroprotective agents and metabolic disorder therapeutics. These areas correlate with trending health topics like neurodegenerative diseases and diabetes management. The compound's molecular weight (~224 g/mol) and rotatable bond count further position it within "Lipinski rule-compliant" drug candidates, a frequent search criterion.

Analytical characterization of 1602597-27-2 typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on the cyclopropane ring's proton signals. Such technical details are highly sought after in method development discussions. The compound's thermal stability (often queried alongside DSC data) also influences its storage and handling protocols in laboratory settings.

Emerging applications in peptide mimetics research highlight the aminoethyl linker's role in mimicking natural ligand conformations. This connects to popular queries about "rigid vs flexible linkers in drug design." Additionally, the methylcyclopentyl group's contribution to 3D pharmacophore models makes this compound a case study in spatial optimization tutorials.

In summary, N-{2-(2-methylcyclopentyl)aminoethyl}cyclopropanecarboxamide (CAS No. 1602597-27-2) represents a multifaceted research tool bridging synthetic chemistry, computational prediction, and therapeutic innovation. Its structural features align with contemporary demands for target selectivity and molecular diversity, ensuring sustained scientific and commercial interest.